Cas no 88505-58-2 ([1,1'-Biphenyl]-4-carboxylic acid, 2'-fluoro-4'-pentyl-)

• Product Name: [1,1'-Biphenyl]-4-carboxylic acid, 2'-fluoro-4'-pentyl-
• CAS No: 88505-58-2
• MF: C₁₈H₁₉FO₂
• MW: 286.340668916702
• CID: 630242
• PubChem ID: 20265581
• Update Time: 2025-04-19

[1,1'-Biphenyl]-4-carboxylic acid, 2'-fluoro-4'-pentyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylic acid, 2'-fluoro-4'-pentyl-
• 4-(2-fluoro-4-pentylphenyl)benzoic acid
• 2'-Fluoro-4'-pentyl[1,1'-biphenyl]-4-carboxylic acid
• DTXSID20604322
• 88505-58-2
• SCHEMBL6269452

• Inchi： 1S/C18H19FO2/c1-2-3-4-5-13-6-11-16(17(19)12-13)14-7-9-15(10-8-14)18(20)21/h6-12H,2-5H2,1H3,(H,20,21)
• InChI Key： HKLKNDVTSSHYCF-UHFFFAOYSA-N
• SMILES： FC1=C(C2C=CC(C(=O)O)=CC=2)C=CC(=C1)CCCCC

Computed Properties

• Exact Mass: 286.13690801g/mol
• Monoisotopic Mass: 286.13690801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 37.3Ų